Superior gravimetric CO2 uptake of aqueous deep-eutectic solvent solutions†
Chemical Communications Pub Date: 2023-07-28 DOI: 10.1039/D3CC02404K
Abstract
A 30% (w/w) [ImCl][EDA]-based deep eutectic solvent (DES) in water has demonstrated superior gravimetric CO2 uptake with desirable kinetics, lower regeneration enthalpy, and lesser degradation than the industrially popular 30% monoethanolamine (MEA) solution.
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